Cas no 2171210-73-2 (2-{N-methyl-1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid)

2-{N-methyl-1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid is a specialized synthetic intermediate used in peptide and organic synthesis. Its key structural features include a cyclobutyl backbone with an N-methyl amide linkage and an Fmoc-protected amine, enhancing its utility in solid-phase peptide synthesis (SPPS). The (1s,3s)-stereochemistry ensures precise spatial orientation, while the carboxylic acid moiety facilitates further conjugation. The Fmoc group offers orthogonal protection, allowing selective deprotection under mild basic conditions. This compound is particularly valuable in constructing constrained peptides and peptidomimetics, where rigid cyclobutyl geometry can improve target binding affinity and metabolic stability. Its high purity and well-defined stereochemistry make it a reliable building block for advanced medicinal chemistry applications.
2-{N-methyl-1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid structure
2171210-73-2 structure
Product Name:2-{N-methyl-1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid
CAS No:2171210-73-2
MF:C23H24N2O5
MW:408.447066307068
CID:5998603
PubChem ID:165510924
Update Time:2025-05-20

2-{N-methyl-1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{N-methyl-1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid
    • 2171179-57-8
    • EN300-1532417
    • EN300-1545471
    • 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]-N-methylformamido}acetic acid
    • 2172124-64-8
    • 2-{N-methyl-1-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}acetic acid
    • 2-{N-methyl-1-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}acetic acid
    • 2171210-73-2
    • EN300-1532155
    • Inchi: 1S/C23H24N2O5/c1-25(12-21(26)27)22(28)14-10-15(11-14)24-23(29)30-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,14-15,20H,10-13H2,1H3,(H,24,29)(H,26,27)
    • InChI Key: CFAQXYPBTLJFAY-UHFFFAOYSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(N(C)CC(=O)O)=O)C1)=O

Computed Properties

  • Exact Mass: 408.16852187g/mol
  • Monoisotopic Mass: 408.16852187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 640
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 95.9Ų

2-{N-methyl-1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid Pricemore >>

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Additional information on 2-{N-methyl-1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid

Compound CAS No. 2171210-73-2: 2-{N-methyl-1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic Acid

The compound with CAS number 2171210-73-2, known as 2-{N-methyl-1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid, is a highly specialized organic molecule with significant applications in the field of chemical synthesis and drug discovery. This compound is characterized by its complex structure, which includes a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an acetic acid moiety. The Fmoc group is particularly notable as it is widely used in peptide synthesis to protect amino groups during solid-phase synthesis.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its unique structure allows for precise control over the stereochemistry of peptide bonds, making it an invaluable tool in the synthesis of bioactive molecules. Researchers have also explored its potential in the creation of cyclic peptides, which are known for their high specificity and potency in targeting various disease states.

The cyclobutane ring in this compound plays a crucial role in determining its physical and chemical properties. The stereochemistry at the 1s and 3s positions of the cyclobutane ring contributes to the compound's stability and reactivity. This has been extensively studied using computational chemistry methods, which have provided insights into the molecule's electronic structure and conformational preferences.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of Fmoc-protected amino acids with appropriately substituted cyclobutane derivatives. The use of mild reaction conditions ensures that the Fmoc group remains intact during the synthesis, allowing for efficient purification and characterization of the final product.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have enabled researchers to accurately determine the molecular weight and stereochemical configuration of this compound. These techniques have also facilitated the study of its interactions with biological systems, providing valuable information for drug design.

The acetic acid moiety at the terminus of this molecule is another key feature that contributes to its versatility. This group can undergo various modifications, such as esterification or amidation, to tailor the compound's properties for specific applications. For instance, ester derivatives of this compound have been explored for their potential use as prodrugs in pharmaceutical formulations.

Furthermore, the presence of the N-methyl group adds to the compound's stability and lipophilicity, making it more amenable to absorption across biological membranes. This has been leveraged in studies aimed at improving drug delivery systems and enhancing bioavailability.

Looking ahead, ongoing research is focused on expanding the utility of this compound in areas such as combinatorial chemistry and high-throughput screening. Its ability to serve as a versatile building block for constructing complex molecular architectures positions it as a valuable asset in modern medicinal chemistry.

In conclusion, 2-{N-methyl-1-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid (CAS No. 2171210-73-2) represents a significant advancement in organic synthesis and drug discovery. Its unique structure and functional groups make it an indispensable tool for researchers working on innovative therapeutic solutions.

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